Cas no 113810-81-4 (dodec-7-ene-2,5-dione)

• Product Name: dodec-7-ene-2,5-dione
• CAS No: 113810-81-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 2611666
• PubChem ID: 71337734
• Update Time: 2025-04-21

dodec-7-ene-2,5-dione Chemical and Physical Properties

Names and Identifiers

• dodec-7-ene-2,5-dione
• 113810-81-4
• DTXSID10765411

• Inchi： 1S/C12H20O2/c1-3-4-5-6-7-8-12(14)10-9-11(2)13/h6-7H,3-5,8-10H2,1-2H3
• InChI Key： FQKVLBWYRHBCTQ-UHFFFAOYSA-N
• SMILES： O=C(CC=CCCCC)CCC(C)=O

Computed Properties

• Exact Mass: 196.146329876Da
• Monoisotopic Mass: 196.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų